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Compound of Interest

Compound Name: Volasertib

Cat. No.: B10761796

The proper disposal of Volasertib, an investigational polo-like kinase 1 (PLK1) inhibitor, is a
critical component of laboratory safety and environmental responsibility.[1][2][3] As a potent
substance with specific handling requirements, adherence to established protocols is
paramount for researchers, scientists, and drug development professionals. This guide
provides essential, step-by-step information for the safe and compliant disposal of Volasertib,
ensuring the protection of personnel and the environment.

Hazard Profile of Volasertib

Before initiating any disposal procedures, it is crucial to be fully aware of the hazards
associated with Volasertib. The following table summarizes the key hazard information derived
from safety data sheets (SDS).
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Precautionary Statement

Hazard Classification GHS Hazard Statement .
(Disposal)
P501: Dispose of
Acute Toxicity - Oral (Category ) contents/container in
H300: Fatal if swallowed[4] ]
2) accordance with local
regulation.[5]
P501: Dispose of
) o o contents/container to an
Skin Irritation (Category 2) H315: Causes skin irritation[4]

approved waste disposal plant.

[6]

. H319: Causes serious eye
Eye Irritation (Category 2A)

irritation[4]
Toxic to Reproduction H361: Suspected of damaging
(Category 2) fertility or the unborn child[4]

Specific Target Organ Toxicity - H373: May cause damage to
Repeated Exposure (Category  organs through prolonged or

2) repeated exposure[4]

General Disposal Procedures for Investigational
Drugs like Volasertib

The following procedures are based on general best practices for the disposal of hazardous
and investigational drugs.[7][8][9] It is imperative to consult your institution's Environmental
Health and Safety (EHS) department and the specific guidance provided by the drug sponsor
or manufacturer for protocols tailored to your location and study.

Step 1: Personnel Training and Personal Protective Equipment (PPE)

All personnel handling Volasertib waste must be trained in chemical waste management.[7]
Appropriate PPE, including gloves, lab coats, and eye protection, must be worn at all times to
prevent exposure.

Step 2: Waste Segregation and Containerization
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¢ Do not mix Volasertib waste with non-hazardous trash.

o All materials contaminated with Volasertib, including empty or partially used vials, syringes,
contaminated labware (e.g., pipettes, tubes), and contaminated PPE, must be disposed of as
hazardous waste.[9]

o Select a compatible, leak-proof hazardous waste container. For sharps such as needles and
syringes, a designated sharps container must be used.[10]

 Original containers (vials, ampules) do not need to be emptied and can be placed directly
into the hazardous waste container.[7][9]

Step 3: Labeling of Hazardous Waste Containers
o Affix a "HAZARDOUS WASTE" label to each container.[7]

e The label must be completed with the following information:

[¢]

Principal Investigator (PI) name

[e]

Laboratory location (building and room number)

o

Contact phone number
o Full chemical name ("Volasertib") and concentration, if applicable. Avoid abbreviations.[7]
Step 4: Storage of Hazardous Waste

o Store sealed and labeled hazardous waste containers in a designated Satellite Accumulation
Area (SAA).[7]

e The SAA should be a secure, designated space, such as a locked cabinet or within
secondary containment.[7]

e Ensure the SAAis registered with your institution's EHS department.[7]

Step 5: Waste Pickup and Disposal
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e Once the waste container is full, or if waste has been accumulating for a specified time limit
set by your institution, arrange for pickup by your institution's EHS or a licensed hazardous
waste vendor.[7][8]

o Complete a chemical waste disposal request form as required by your institution.[7]
» Never dispose of Volasertib or its containers in the regular trash or down the drain.[11][12]
Step 6: Documentation and Record Keeping

e Maintain meticulous records of all disposed Volasertib, including quantities and dates of
disposal.[13]

A certificate of destruction from the licensed waste vendor should be obtained and kept on
file.[8][9]

Experimental Workflow for Volasertib Disposal

The following diagram illustrates the general workflow for the proper disposal of Volasertib
waste in a research setting.
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Caption: General workflow for the disposal of Volasertib.

Disclaimer: The information provided here is for guidance purposes only and is based on

general principles of hazardous waste disposal for investigational drugs. Always consult your
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institution's specific policies and procedures, the Safety Data Sheet (SDS) for Volasertib, and

any guidelines provided by the drug's manufacturer or sponsor before handling or disposing of

this substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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